Cas no 2138809-93-3 (1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)-
• CAS No: 2138809-93-3
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5301360
• Update Time: 2025-10-18

1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)-

• Inchi： 1S/C6H10N4/c1-2-3-4-10-5-6(7)8-9-10/h2-3,5H,4,7H2,1H3
• InChI Key： WWLCSKBDQLYRMR-UHFFFAOYSA-N
• SMILES： N1(CC=CC)C=C(N)N=N1

Additional information on 1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)-

1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)- (CAS No. 2138809-93-3)

The compound 1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)- (CAS No. 2138809-93-3) is a heterocyclic amine with a triazole ring substituted by an allyl group. This structure makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The triazole moiety is known for its stability and reactivity, which has been exploited in numerous chemical reactions and functional materials.

Recent studies have highlighted the role of triazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The allyl group substitution in this compound introduces additional reactivity and flexibility, making it a valuable building block for synthesizing more complex molecules. For instance, researchers have explored its use as a precursor for constructing bioactive compounds with improved pharmacokinetic properties.

In the context of green chemistry, this compound has been utilized in catalytic processes to enhance reaction efficiency and reduce environmental impact. Its ability to act as a ligand or catalyst in transition metal-mediated reactions has been extensively studied. For example, it has been employed in the synthesis of enantioselective catalysts for asymmetric hydrogenation and other key transformations.

The synthesis of 1H-1,2,3-Triazol-4-amine, 1-(2-buten-1-yl)- typically involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in these methodologies have enabled higher yields and better control over stereochemistry. This has facilitated its use in large-scale production for industrial applications.

From an application standpoint, this compound is particularly interesting due to its potential in polymer chemistry. The triazole ring can serve as a crosslinking agent or a functional group for surface modification of polymers. Such applications are gaining traction in the development of advanced materials with tailored mechanical and electronic properties.

In summary, CAS No. 2138809-93-3 represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this molecule, its role in modern chemistry is expected to grow significantly.